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Compound of Interest

Compound Name: Cbz-NH-PEG5-C2-acid

Cat. No.: B606520 Get Quote

Essential Safety and Handling Guide for Cbz-NH-
PEG5-C2-acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Cbz-NH-PEG5-
C2-acid, a PEG-based PROTAC (Proteolysis Targeting Chimera) linker. Adherence to these

protocols is essential for ensuring personal safety and maintaining the integrity of your

research. As the toxicological properties of this specific compound have not been thoroughly

investigated, it should be handled with the utmost care, treating it as a potentially hazardous

substance.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Cbz-NH-PEG5-C2-acid is not readily available,

an analysis of its constituent functional groups—a carbobenzyloxy (Cbz) protected amine, a

polyethylene glycol (PEG) chain, and a carboxylic acid—necessitates stringent safety

measures. The primary routes of exposure are inhalation, skin contact, and eye contact.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Powder-free,

chemical-resistant

nitrile gloves. The

outer glove should

extend over the cuff of

the lab coat.

Prevents skin

absorption of the

compound and

solvents. Double

gloving allows for the

immediate removal of

the outer glove in

case of contamination.

Eye Protection Safety Goggles

ANSI Z87.1-

compliant, splash-

proof safety goggles.

Protects eyes from

splashes of the

chemical or solvents.

Body Protection Laboratory Coat
A long-sleeved, knee-

length lab coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

Chemical Fume Hood

A NIOSH-approved

N95 respirator should

be used when

handling the powder

outside of a certified

chemical fume hood.

Minimizes the risk of

inhaling airborne

particles of the solid

compound. All

handling of the solid

and its solutions

should ideally be

performed in a

chemical fume hood.

Quantitative Exposure Limits
The following table summarizes the known occupational exposure limits for related substances.

No specific exposure limit has been established for Cbz-NH-PEG5-C2-acid.
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Substance Limit Type Value Organization

Polyethylene Glycol

(inhalable fraction)
MAK 200 mg/m³ DFG (Germany)[1]

N,N-

Dimethylformamide

(DMF)

PEL (8-hour TWA) 10 ppm OSHA[2]

Dichloromethane

(DCM)
PEL (8-hour TWA) 25 ppm OSHA[3]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; MAK: Maximale Arbeitsplatz-

Konzentration.

Step-by-Step Handling and Experimental Protocol
3.1. Preparation and Handling of Solid Compound:

Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered. Have all necessary equipment and reagents readily available.

Weighing: When weighing the solid compound, do so in a chemical fume hood to avoid

inhalation of any airborne powder. Use a disposable weighing dish.

Personal Protective Equipment: At a minimum, wear a lab coat, safety goggles, and double

nitrile gloves. For handling larger quantities of the solid outside a fume hood, an N95

respirator is recommended.

3.2. Preparation of Stock Solutions:

Cbz-NH-PEG5-C2-acid is often dissolved in organic solvents such as Dimethyl Sulfoxide

(DMSO), N,N-Dimethylformamide (DMF), or Dichloromethane (DCM).[4] These solvents have

their own associated hazards.

Solvent Handling: Handle all solvents within a chemical fume hood. Be aware that DMSO

can enhance the absorption of other chemicals through the skin.[5]
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Dissolution: Slowly add the solvent to the weighed Cbz-NH-PEG5-C2-acid to avoid

splashing. If necessary, sonication can be used to aid dissolution.

Storage of Solutions: Store stock solutions in tightly sealed vials at -20°C for short-term

storage (days to weeks) or -80°C for long-term storage (months to years).

First Aid Measures
Immediate action is required in case of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. If irritation persists, seek medical attention. For

exposure to solutions containing phenol-based reagents, initial rinsing with water should be

followed by swabbing with polyethylene glycol 300 (PEG-300).[7][8]

Inhalation: Move the individual to fresh air. If breathing is difficult or they feel unwell, seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials that have come into contact with Cbz-NH-PEG5-C2-acid must be treated

as hazardous chemical waste.

Solid Waste: This includes any unused solid compound, contaminated weighing dishes, and

contaminated personal protective equipment (e.g., gloves, disposable lab coats). Collect this

waste in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused or expired solutions of Cbz-NH-PEG5-C2-acid, as well as any

solvents used for rinsing glassware, should be collected in a labeled, leak-proof hazardous

liquid waste container. Do not pour chemical waste down the drain.[10]
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Sharps Waste: Any needles or syringes used in experiments with this compound should be

disposed of in a designated sharps container for hazardous chemical waste.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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